Cas no 4769-96-4 (6-Nitro-1H-indole)

• Product name: 6-Nitro-1H-indole
• CAS No: 4769-96-4
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• MDL: MFCD00051497
• CID: 45299
• PubChem ID: 87573747

6-Nitro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 6-Nitro-1H-indole
• 6-Nitroindole
• 1H-Indole, 6-nitro-
• MLS002694917
• PSWCIARYGITEOY-UHFFFAOYSA-N
• 6-nitro-indole
• NSC89285
• 6-nitro-IH-indole
• PubChem7242
• 6-Nitro-1H-indole #
• 6-nitroindole, AldrichCPR
• Oprea1_036961
• AMBZ0184
• HMS3092O15
• STR04374
• AM1023
• SBB063802
• VI30340
• RP22495
• PB2
• Z414314666
• FT-0621275
• SR-01000390562
• SR-01000390562-1
• HY-W001576
• SCHEMBL30011
• EU-0033530
• MFCD00051497
• A16061
• PS-3278
• SMR001560831
• N-3020
• PB27405
• 7-FLUORO-4-METHOXY-BENZO[B]THIOPHENE-2-CARBOXYLICACIDMETHYLESTER
• CHEMBL325066
• EN300-40528
• NSC 89285
• N0402
• SY003824
• NS00031717
• 6-nitroindole; 6-nitro-1h-indole
• BRD-K64125621-001-06-9
• AKOS005254326
• DTXSID00197242
• AC-3097
• CS-W001576
• EINECS 225-311-0
• 4769-96-4
• NSC-89285
• indole, 6-nitro-
• DB-001324

• MDL： MFCD00051497
• Inchi： 1S/C8H6N2O2/c11-10(12)7-2-1-6-3-4-9-8(6)5-7/h1-5,9H
• InChI Key： PSWCIARYGITEOY-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C([H])=C([H])C2C([H])=C([H])N([H])C=2C=1[H])=O
• BRN： 135977

Computed Properties

• Exact Mass: 162.04300
• Monoisotopic Mass: 162.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 61.6
• Tautomer Count: nothing
• XLogP3: 2.5
• Molecular Weight: 162.15

Experimental Properties

• Color/Form: powder
• Density: 1.4250
• Melting Point: 141.0 to 145.0 deg-C
• Boiling Point: 362.6°C at 760 mmHg
• Flash Point: 362.6 ºC at 760 mmHg
• Refractive Index: 1.723
• PSA: 61.61000
• LogP: 2.59930
• Solubility: Uncertain

6-Nitro-1H-indole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H341
• Warning Statement： P201,P202,P281,P308+P313,P405,P501
• Hazard Category Code： R68
• Safety Instruction： S45-S36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT, IRRITANT-HARMFUL
• Risk Phrases：R68
• Storage Condition：Sealed in dry,Room Temperature
• Safety Term：S36/37;S45

6-Nitro-1H-indole Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles